Cas no 23861-85-0 (1-(4-isothiocyanatophenyl)-4-methylpiperazine)

1-(4-isothiocyanatophenyl)-4-methylpiperazine structure
23861-85-0 structure
Product Name:1-(4-isothiocyanatophenyl)-4-methylpiperazine
CAS No:23861-85-0
MF:C12H15N3S
MW:233.332600831985
CID:1109567
PubChem ID:13718397
Update Time:2025-04-20

1-(4-isothiocyanatophenyl)-4-methylpiperazine Chemical and Physical Properties

Names and Identifiers

    • 1-(4-isothiocyanatophenyl)-4-methyl-Piperazine
    • 1-(4-isothiocyanatophenyl)-4-methylpiperazine
    • 4-(4-Methylpiperazino)-phenyl isothiocyanate
    • 1-(4-isothiocyanato-phenyl)-4-methylpiperazine
    • 1-(4-isothiocyanato-phenyl)-4-methyl-piperazine
    • 23861-85-0
    • EN300-12004872
    • SCHEMBL517105
    • DXXKATNBNNUIAW-UHFFFAOYSA-N
    • p-(4-methylpiperazino)phenyl isothiocyanate
    • G50660
    • DB-328587
    • Inchi: 1S/C12H15N3S/c1-14-6-8-15(9-7-14)12-4-2-11(3-5-12)13-10-16/h2-5H,6-9H2,1H3
    • InChI Key: DXXKATNBNNUIAW-UHFFFAOYSA-N
    • SMILES: S=C=NC1C=CC(=CC=1)N1CCN(C)CC1

Computed Properties

  • Exact Mass: 233.09885
  • Monoisotopic Mass: 233.09866866g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 50.9Ų

Experimental Properties

  • PSA: 18.84

1-(4-isothiocyanatophenyl)-4-methylpiperazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-12004872-0.05g
1-(4-isothiocyanatophenyl)-4-methylpiperazine
23861-85-0
0.05g
$443.0 2023-05-25
Enamine
EN300-12004872-0.1g
1-(4-isothiocyanatophenyl)-4-methylpiperazine
23861-85-0
0.1g
$464.0 2023-05-25
Enamine
EN300-12004872-0.25g
1-(4-isothiocyanatophenyl)-4-methylpiperazine
23861-85-0
0.25g
$485.0 2023-05-25
Enamine
EN300-12004872-0.5g
1-(4-isothiocyanatophenyl)-4-methylpiperazine
23861-85-0
0.5g
$507.0 2023-05-25
Enamine
EN300-12004872-1.0g
1-(4-isothiocyanatophenyl)-4-methylpiperazine
23861-85-0
1g
$528.0 2023-05-25
Enamine
EN300-12004872-2.5g
1-(4-isothiocyanatophenyl)-4-methylpiperazine
23861-85-0
2.5g
$1034.0 2023-05-25
Enamine
EN300-12004872-5.0g
1-(4-isothiocyanatophenyl)-4-methylpiperazine
23861-85-0
5g
$1530.0 2023-05-25
Enamine
EN300-12004872-10.0g
1-(4-isothiocyanatophenyl)-4-methylpiperazine
23861-85-0
10g
$2269.0 2023-05-25
Enamine
EN300-12004872-50mg
1-(4-isothiocyanatophenyl)-4-methylpiperazine
23861-85-0
50mg
$443.0 2023-10-03
Enamine
EN300-12004872-100mg
1-(4-isothiocyanatophenyl)-4-methylpiperazine
23861-85-0
100mg
$464.0 2023-10-03
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd